Cas no 2172006-67-4 (2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol)
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol
- 2172006-67-4
- EN300-1634696
-
- Inchi: 1S/C7H11N3O/c1-10-7(8-4-9-10)5-2-3-6(5)11/h4-6,11H,2-3H2,1H3
- InChI Key: BVNAYQQWTFIYNX-UHFFFAOYSA-N
- SMILES: OC1CCC1C1=NC=NN1C
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.9Ų
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1634696-0.05g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 0.05g |
$1368.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-0.1g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 0.1g |
$1433.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-0.25g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 0.25g |
$1498.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-0.5g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 0.5g |
$1563.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-1.0g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 1g |
$1629.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-2.5g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 2.5g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-5.0g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 5g |
$4722.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-10.0g |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 10g |
$7004.0 | 2023-06-04 | ||
| Enamine | EN300-1634696-50mg |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 50mg |
$1008.0 | 2023-09-22 | ||
| Enamine | EN300-1634696-100mg |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol |
2172006-67-4 | 100mg |
$1056.0 | 2023-09-22 |
2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol
Compound 2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol: A Comprehensive Overview
The compound 2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol, identified by the CAS registry number 2172006-67-4, is a structurally unique organic compound with potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclobutanol moiety substituted with a 1-methyltriazole group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. One notable approach involves the coupling reaction between a cyclobutanone derivative and an appropriately substituted triazole reagent under mild conditions. This method not only ensures high yields but also facilitates the incorporation of various substituents to tailor the compound's properties for specific applications. The ability to modify the triazole ring further enhances its versatility, making it a valuable building block in drug discovery and material science.
The structural uniqueness of 2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol has drawn significant attention from researchers in the field of medicinal chemistry. The cyclobutanol group is known for its rigid structure and potential to form hydrogen bonds, which are crucial for bioavailability and target binding in pharmaceuticals. Meanwhile, the triazole moiety is widely recognized for its stability and ability to participate in metal coordination, making it a popular choice in the design of metallo-drugs and supramolecular assemblies.
Recent studies have explored the biological activity of this compound, particularly its potential as an anti-inflammatory agent. Preclinical data suggest that it exhibits moderate inhibitory effects on key inflammatory pathways, such as COX enzymes. These findings have sparked interest in further investigations into its therapeutic potential for conditions like arthritis and neuroinflammation. Additionally, its ability to act as a chelating agent has been leveraged in developing novel contrast agents for magnetic resonance imaging (MRI), enhancing diagnostic capabilities in clinical settings.
From an environmental perspective, understanding the degradation pathways of 2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol is critical for assessing its ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These processes result in the formation of less complex intermediates that are more readily assimilated by natural ecosystems. Such insights are essential for ensuring sustainable practices during its production and disposal.
The synthesis and characterization of this compound have been documented in several peer-reviewed journals, highlighting its significance in contemporary chemical research. Its incorporation into advanced materials, such as stimuli-responsive polymers and self-healing materials, underscores its multifaceted utility. Furthermore, ongoing studies aim to optimize its pharmacokinetic properties to enhance bioavailability while minimizing adverse effects.
In conclusion, 2-(1-methyl-1H-1,2,4-triazol-5-y)l)cyclobutan-1-ol represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development, materials science, and environmental chemistry. As research continues to uncover new facets of its properties and applications, this compound is poised to play a pivotal role in advancing scientific innovation.
2172006-67-4 (2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)